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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B076703 Get Quote

Essential Safety and Handling Guide for
Disperse Red 91
Disclaimer: A specific Safety Data Sheet (SDS) for Disperse Red 91 (CAS Nos. 34231-26-0,

12236-10-1) was not readily available. The following guidance is based on the general

properties of anthraquinone-derived disperse dyes and information from SDSs of similar

compounds like Disperse Red 1, 5, and 11. It is imperative for researchers to conduct a

thorough risk assessment for their specific laboratory conditions before handling this chemical.

Disperse Red 91 is a red dye derived from anthraquinone, utilized in plastics, textiles, and

cosmetics.[1] As a fine powder, it poses a risk of dust formation and inhalation. This guide

provides essential safety protocols, operational procedures, and disposal plans for laboratory

personnel.

Hazard Identification and Personal Protective
Equipment
Handling Disperse Red 91 requires stringent adherence to safety protocols to minimize

exposure. The primary hazards include potential skin and eye irritation, respiratory tract

irritation if inhaled, and possible allergic skin reactions.[2][3] Like many dyes, it may also be

harmful if swallowed.[3][4]

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale

Eye and Face Protection
Chemical safety goggles or

glasses with side-shields.

Protects eyes from dust

particles and potential

splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile). A fully buttoned

lab coat.

Prevents direct skin contact,

which can cause irritation or

allergic reactions.

Respiratory Protection
NIOSH-approved respirator for

dusts.

Required when handling the

powder outside of a fume hood

or when dust generation is

likely.

Operational Plan for Handling Disperse Red 91
A systematic approach to handling Disperse Red 91 is crucial for maintaining a safe laboratory

environment.

1. Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize dust

inhalation.

Ensure an eyewash station and safety shower are readily accessible.[3]

Assemble all necessary equipment and reagents before handling the dye.

Wear the appropriate PPE as specified in the table above.

2. Handling and Use:

Avoid generating dust when weighing or transferring the powder.[3][5] Use techniques such

as careful scooping and gentle handling.

If possible, dampen the solid spill material with water to prevent it from becoming airborne

during cleanup.
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Do not eat, drink, or smoke in the handling area.[4][5][6]

Keep the container tightly closed when not in use.[3][5]

3. Spill Management:

Minor Spills: For small spills, carefully sweep up the material, avoiding dust generation, and

place it in a sealed container for disposal.[3][5] The area can then be cleaned with soap and

water.

Major Spills: In the event of a large spill, evacuate the area and alert the appropriate safety

personnel.

4. Disposal Plan:

All waste, including contaminated PPE and unused dye, must be treated as hazardous

waste.

Dispose of the chemical and its container in accordance with local, state, and federal

regulations.[5] Do not discharge into drains or the environment.[5][6]

Contaminated materials should be placed in a sealed and clearly labeled waste container.

Emergency Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.[5]

Skin Contact

Immediately remove contaminated clothing.[5]

Wash the affected area thoroughly with soap

and plenty of water.[4][5][7] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[5][7] Remove contact

lenses if present and easy to do.[6] Seek

medical attention.

Ingestion

Do NOT induce vomiting.[6] Rinse the mouth

with water.[6] Never give anything by mouth to

an unconscious person.[4] Seek immediate

medical attention.

Visualizing Safe Handling and Hazard Control
To further clarify the procedural steps and safety hierarchy, the following diagrams are

provided.
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Workflow for Handling Disperse Red 91
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Hierarchy of Controls for Chemical Hazards

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

PPE
(Least Effective)

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b076703?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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